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Compound of Interest

1-(2-Methylnicotinoyl)pyrrolidin-2-
Compound Name:
one

Cat. No.: B563422

Disclaimer: This document provides essential safety and logistical information based on
available data for structurally similar compounds, as a specific Safety Data Sheet (SDS) for 1-
(2-Methylnicotinoyl)pyrrolidin-2-one was not located. Researchers, scientists, and drug
development professionals should handle this compound with caution and adhere to the
following guidelines as a minimum safety standard. All actions should be performed in
accordance with institutional safety policies and applicable regulations.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-(2-Methylnicotinoyl)pyrrolidin-2-one, a comprehensive approach to
personal protection is critical to minimize exposure and ensure a safe laboratory environment.
The following personal protective equipment is mandatory.

Core Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes. Standard safety glasses are not sufficient.[1]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. The specific glove material should be selected
based on the chemical resistance to this compound and the duration of handling.[1]
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o Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger
guantities or tasks with a higher risk of splashing, chemical-resistant coveralls are
recommended.[1]

o Respiratory Protection: All handling of this compound should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[2] If engineering controls
are not sufficient to maintain exposure below acceptable limits, or if aerosols may be
generated, a NIOSH/MSHA approved respirator should be used.[3][4]

Operational and Handling Plan
A systematic approach to handling 1-(2-Methylnicotinoyl)pyrrolidin-2-one is essential to
maintain safety and experimental integrity.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Locate the nearest eyewash station and safety shower.[3] Prepare all necessary
equipment and reagents to minimize the duration of handling.

» Weighing and Aliquoting: Conduct all weighing and transferring of the compound within a
chemical fume hood to prevent inhalation of any dust or vapors. Use appropriate tools to
avoid generating dust.

e In Use: Keep containers tightly closed when not in use.[1][2] Avoid contact with skin, eyes,
and clothing.[1] Wash hands thoroughly after handling, even if gloves were worn.[1]

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[3] The storage
area should be secure and accessible only to authorized personnel.[2][3]

Emergency and Spill Response

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Procedures:
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Exposure Type Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3]

Immediately remove contaminated clothing and
_ wash the affected skin area with soap and
Skin Contact )
plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[3]

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[4]
Do NOT induce vomiting. Rinse mouth with

) water. Never give anything by mouth to an

Ingestion , . . .
unconscious person. Seek immediate medical
attention.[3]

Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
sand, vermiculite).[1]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.[1]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Disposal Plan
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Proper disposal of 1-(2-Methylnicotinoyl)pyrrolidin-2-one and its containers is a critical step
in the chemical's lifecycle to prevent environmental contamination and ensure regulatory
compliance.

Disposal Guidelines:

o Waste Characterization: All waste containing this compound must be treated as hazardous
waste.

o Container Management: Collect all waste in a designated, properly labeled, and sealed
container.

o Disposal Route: Dispose of the hazardous waste through an approved waste disposal plant.
[2][3][4] Adhere to all local, regional, and national regulations for chemical waste disposal.[4]
Do not dispose of down the drain.

Quantitative Data Summary

The following table summarizes key quantitative data for a structurally related compound, 1-
Methyl-2-pyrrolidinone, which can serve as a conservative reference.

Value (for 1-Methyl-2-
Parameter o Source
pyrrolidinone)

Boiling Point 202 °C (396 °F) [2]
Melting Point -24 °C (-11 °F) [2]
Density 1.028 g/cm3 at 25 °C (77 °F) [2]
Log Pow (n-octanol/water) -0.46 at 25 °C (77 °F) [2]

Experimental Workflow
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Safe Handling Workflow for 1-(2-Methylnicotinoyl)pyrrolidin-2-one

Preparation

Review SDS & Assess Risks Spill or Exposure Occurs
Don Appropriate PPE Follow Emergency Procedures

'

Verify Fume Hood Operation Seek Medical Attention

'

Prepare Materials

Hangling

Weigh/Transfer in Fume Hood

'

Perform Experiment

'

Close Container After Use

Cleanup évL Disposal

Decontaminate Work Area

'

Collect Waste in Labeled Container

'

Dispose via Approved Waste Stream

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2-Methylnicotinoyl)pyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b563422?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxaXg1Z241dTJyeHc3dnkyemN6MDYwcGljeHQzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfODcyLTUwLTRfMS1NZXRoeWwtMi1weXJyb2xpZGlub25lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJXzg3Mi01MC00XzEtTWV0aHlsLTItcHlycm9saWRpbm9uZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--44ac3f699369acbebaf8e8943b5457a1332e086b/MetaSci_MSI_872-50-4_1-Methyl-2-pyrrolidinone.pdf
https://www.sigmaaldrich.com/KR/en/sds/sigald/270458?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC132110025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b563422#personal-protective-equipment-for-handling-1-2-methylnicotinoyl-pyrrolidin-2-one
https://www.benchchem.com/product/b563422#personal-protective-equipment-for-handling-1-2-methylnicotinoyl-pyrrolidin-2-one
https://www.benchchem.com/product/b563422#personal-protective-equipment-for-handling-1-2-methylnicotinoyl-pyrrolidin-2-one
https://www.benchchem.com/product/b563422#personal-protective-equipment-for-handling-1-2-methylnicotinoyl-pyrrolidin-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

